Cas no 2228563-34-4 (tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate
• CAS No: 2228563-34-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6415540
• PubChem ID: 165824564
• Update Time: 2025-06-08

tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(4-aminobutyl)pyrimidin-2-yl]carbamate
• EN300-1887323
• 2228563-34-4

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-11-15-8-10(9-16-11)6-4-5-7-14/h8-9H,4-7,14H2,1-3H3,(H,15,16,17,18)
• InChI Key： OJYYACCXSJGDOK-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate

tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate (CAS No. 2228563-34-4): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate (CAS No. 2228563-34-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its tert-butyl carbamate moiety and a 4-aminobutyl substituent on the pyrimidine ring. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate is C₁₃H₂₃N₅O₂, with a molecular weight of approximately 277.35 g/mol. The compound features a pyrimidine core, which is a six-membered ring containing two nitrogen atoms, and is substituted with a tert-butyl carbamate group at the N1 position and a 4-aminobutyl group at the C5 position. The tert-butyl carbamate moiety provides stability to the amine function, making it an attractive candidate for drug development due to its potential to enhance metabolic stability and reduce toxicity.

The presence of the 4-aminobutyl substituent imparts additional flexibility to the molecule, which can be crucial for optimizing interactions with biological targets. The compound's solubility in various solvents, including water and organic solvents, makes it suitable for a wide range of experimental conditions. Additionally, its thermal stability and low reactivity under standard laboratory conditions facilitate its handling and storage.

Synthesis Methods

The synthesis of tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate can be achieved through several routes, each offering unique advantages depending on the desired scale and purity of the final product. One common approach involves the reaction of 5-chloropyrimidine with 1,4-diaminobutane followed by tert-butylation of the resulting amine intermediate. This method typically proceeds via nucleophilic substitution at the chloropyrimidine moiety, forming an intermediate that is subsequently treated with di-tert-butyl dicarbonate (Boc₂O) to introduce the tert-butyl carbamate group.

An alternative synthetic route involves the coupling of 5-amino-pyrimidine with 1,4-diaminobutane using a coupling reagent such as HATU or EDC·HCl in the presence of a base like DIPEA. The resulting diamine can then be protected with Boc₂O to yield the final product. This method offers high yields and good purity, making it suitable for large-scale production.

Biological Activity and Potential Therapeutic Applications

tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

A study published in the Journal of Medicinal Chemistry reported that tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate exhibits potent agonist activity at specific GPCRs involved in pain signaling pathways. This finding suggests that the compound could have potential applications in pain management therapies. Additionally, preliminary studies have indicated that it may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Potential Challenges and Future Directions

tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate can be considered for clinical use. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and sustained therapeutic effects. Researchers are currently exploring various prodrug strategies to enhance its absorption and distribution in vivo.

Another area of focus is understanding the mechanism of action at the molecular level. Detailed studies using techniques such as X-ray crystallography and molecular dynamics simulations are underway to elucidate how the compound interacts with its target proteins. These insights will be crucial for rational drug design and optimization.

In conclusion, tert-butyl N-5-(4-aminobutyl)pyrimidin-2-ylcarbamate (CAS No. 2228563-34-4) represents an intriguing compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound may pave the way for novel therapeutic strategies in various medical fields.